Cas no 93963-91-8 (1H-Imidazole,1,1'-(1,2-ethanediyl)bis[4,5-dihydro-2-(heptadecenyl)- (9CI))
93963-91-8 structure
Product Name:1H-Imidazole,1,1'-(1,2-ethanediyl)bis[4,5-dihydro-2-(heptadecenyl)- (9CI)
CAS No:93963-91-8
MF:C42H78N4
MW:639.09553194046
CID:815261
PubChem ID:44149924
Update Time:2025-04-19
1H-Imidazole,1,1'-(1,2-ethanediyl)bis[4,5-dihydro-2-(heptadecenyl)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- 1,1'-ethylenebis[4,5-dihydro-2-(heptadecenyl)-1H-imidazole]
- EINECS 300-836-9
- 1,1'-Ethylenebis(4,5-dihydro-2-(heptadecenyl)-1H-imidazole)
- 93963-91-8
- 1H-Imidazole,1,1'-(1,2-ethanediyl)bis[4,5-dihydro-2-(heptadecenyl)- (9CI)
-
- Inchi: 1S/C42H78N4/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-41-43-35-37-45(41)39-40-46-38-36-44-42(46)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h31-34H,3-30,35-40H2,1-2H3/b33-31+,34-32+
- InChI Key: JDPQVQWKTYBHRX-FMWAKIAMSA-N
- SMILES: N1(C(/C=C/CCCCCCCCCCCCCCC)=NCC1)CCN1C(/C=C/CCCCCCCCCCCCCCC)=NCC1
Computed Properties
- Exact Mass: 638.62300
- Monoisotopic Mass: 638.623
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 46
- Rotatable Bond Count: 33
- Complexity: 732
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 31.2A^2
- XLogP3: 15.2
Experimental Properties
- Density: 0.94
- Boiling Point: 697.7°Cat760mmHg
- Flash Point: 375.8°C
- Refractive Index: 1.514
- PSA: 31.20000
- LogP: 11.23660
1H-Imidazole,1,1'-(1,2-ethanediyl)bis[4,5-dihydro-2-(heptadecenyl)- (9CI) Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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